Cas no 67917-07-1 (2-Heptanone, 6-methoxy-)

• Product name: 2-Heptanone, 6-methoxy-
• CAS No: 67917-07-1
• MF: C₈H₁₆O₂
• MW: 144.211442947388
• CID: 393939
• PubChem ID: 20583781

2-Heptanone, 6-methoxy- Chemical and Physical Properties

Names and Identifiers

• 2-Heptanone, 6-methoxy-
• 6-methoxyheptan-2-one
• DTXSID40608948
• 67917-07-1

• Inchi： InChI=1S/C8H16O2/c1-7(9)5-4-6-8(2)10-3/h8H,4-6H2,1-3H3
• InChI Key： CIFLVRHMLVEGJA-UHFFFAOYSA-N
• SMILES： CC(CCCC(=O)C)OC

Computed Properties

• Exact Mass: 144.115029749g/mol
• Monoisotopic Mass: 144.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 99.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 26.3Ų